Cas no 62748-11-2 (1,2-Propanediol, 2-propoxy-)

1,2-Propanediol, 2-propoxy- structure
1,2-Propanediol, 2-propoxy- structure
Product Name:1,2-Propanediol, 2-propoxy-
CAS No:62748-11-2
MF:C6H14O3
MW:134.173562526703
CID:433321
PubChem ID:71383208
Update Time:2025-04-19

1,2-Propanediol, 2-propoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 2-propoxy-
    • 2-propoxypropane-1,2-diol
    • DTXSID70805544
    • 62748-11-2
    • Inchi: 1S/C6H14O3/c1-3-4-9-6(2,8)5-7/h7-8H,3-5H2,1-2H3
    • InChI Key: IHFBHEDWZTXRBF-UHFFFAOYSA-N
    • SMILES: O(CCC)C(C)(CO)O

Computed Properties

  • Exact Mass: 134.09432
  • Monoisotopic Mass: 134.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 74.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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